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molecular formula C17H12N2O B2624836 2-(1-Naphthyl)-1,3-benzoxazol-5-amine CAS No. 95888-03-2

2-(1-Naphthyl)-1,3-benzoxazol-5-amine

Cat. No. B2624836
CAS RN: 95888-03-2
M. Wt: 260.296
InChI Key: NCQQMVULPNMPEH-UHFFFAOYSA-N
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Patent
US09447054B2

Procedure details

8 mmol of 2,4-diaminophenol.2HCl and 8 mmol of naphthalene-1-carboxylic acid were dissolved in 10 g of polyphosphoric acid (PPA), and then, the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours. After completion of the reaction, the reaction solution was cooled, neutralized with 10% NaOH, and filtered by using distilled water for recrystallization in a slow manner, thereby obtaining 1.6 g of 2-(naphthalene-1-yl)benzo[d]oxazole-5-amine (Derivative #2) (yield: 77%).
Name
2,4-diaminophenol.2HCl
Quantity
8 mmol
Type
reactant
Reaction Step One
Name
naphthalene-1-carboxylic acid
Quantity
8 mmol
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
10 g
Type
solvent
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(naphthalene-1-yl)benzo[d]oxazole-5-amine
Yield
77%

Identifiers

REACTION_CXSMILES
[CH:1]1[C:6]([NH2:7])=[CH:5][C:4]([NH2:8])=[C:3]([OH:9])[CH:2]=1.Cl.Cl.[C:12]1([C:22](O)=O)[C:21]2[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:15]=[CH:14][CH:13]=1.[OH-].[Na+]>>[C:12]1([C:22]2[O:9][C:3]3[CH:2]=[CH:1][C:6]([NH2:7])=[CH:5][C:4]=3[N:8]=2)[C:21]2[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:15]=[CH:14][CH:13]=1 |f:0.1.2,4.5|

Inputs

Step One
Name
2,4-diaminophenol.2HCl
Quantity
8 mmol
Type
reactant
Smiles
C1=CC(=C(C=C1N)N)O.Cl.Cl
Name
naphthalene-1-carboxylic acid
Quantity
8 mmol
Type
reactant
Smiles
C1(=CC=CC2=CC=CC=C12)C(=O)O
[Compound]
Name
polyphosphoric acid
Quantity
10 g
Type
solvent
Smiles
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
180 °C
Stirring
Type
CUSTOM
Details
the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After completion of the reaction
TEMPERATURE
Type
TEMPERATURE
Details
the reaction solution was cooled
FILTRATION
Type
FILTRATION
Details
filtered
DISTILLATION
Type
DISTILLATION
Details
by using distilled water
CUSTOM
Type
CUSTOM
Details
for recrystallization in a slow manner

Outcomes

Product
Details
Reaction Time
 3.5 (± 0.5) h
Name
2-(naphthalene-1-yl)benzo[d]oxazole-5-amine
Type
product
Smiles
C1(=CC=CC2=CC=CC=C12)C=1OC2=C(N1)C=C(C=C2)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.6 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 76.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.